Cas no 2828440-28-2 (N-(4,5-Dihydrothiazol-2-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

• Product Name: N-(4,5-Dihydrothiazol-2-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CAS No: 2828440-28-2
• MF: C₁₆H₂₁BN₂O₃S
• MW: 332.225542783737
• CID: 5141193
• PubChem ID: 163201405
• Update Time: 2026-03-03

N-(4,5-Dihydrothiazol-2-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4,5-dihydro-2-thiazolyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• F74076
• N-(4,5-dihydro-1,3-thiazol-2-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• N-(4,5-Dihydrothiazol-2-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• 2828440-28-2

• Inchi： 1S/C16H21BN2O3S/c1-15(2)16(3,4)22-17(21-15)12-7-5-6-11(10-12)13(20)19-14-18-8-9-23-14/h5-7,10H,8-9H2,1-4H3,(H,18,19,20)
• InChI Key： ZUAQGIXDWLIIQD-UHFFFAOYSA-N
• SMILES： C(NC1=NCCS1)(=O)C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 332.1365939g/mol
• Monoisotopic Mass: 332.1365939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2Ų

Additional information on N-(4,5-Dihydrothiazol-2-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

Recent Advances in the Study of N-(4,5-Dihydrothiazol-2-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS: 2828440-28-2)

The compound N-(4,5-Dihydrothiazol-2-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS: 2828440-28-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of this compound as a versatile building block in the synthesis of boron-containing heterocycles, which are increasingly recognized for their utility in drug development. The presence of the dioxaborolane moiety in the molecule allows for its use in Suzuki-Miyaura cross-coupling reactions, a key technique in the construction of complex pharmaceutical agents. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors, demonstrating its potential as a scaffold for targeted therapies.

In vitro studies have revealed promising biological activities associated with this compound. Specifically, it has shown moderate inhibitory effects against several cancer cell lines, including breast and lung cancer models. The mechanism of action appears to involve interference with cellular signaling pathways, particularly those mediated by protein kinases. These findings suggest that further optimization of this scaffold could lead to the development of potent anticancer agents.

Structural-activity relationship (SAR) studies have been conducted to explore modifications of the parent compound. Researchers have found that variations at the dihydrothiazole ring can significantly influence both the compound's pharmacokinetic properties and its biological activity. These insights are guiding the design of next-generation derivatives with improved target selectivity and reduced off-target effects.

From a drug development perspective, the compound exhibits favorable physicochemical properties, including good solubility and moderate metabolic stability. Recent pharmacokinetic studies in animal models have demonstrated acceptable oral bioavailability, making it a promising candidate for further preclinical development. However, challenges remain in optimizing its blood-brain barrier penetration for potential CNS applications.

The latest research also explores the potential of this compound in proteolysis targeting chimera (PROTAC) technology. Its boronic acid derivative has shown capability in forming ternary complexes with E3 ubiquitin ligases and target proteins, opening new avenues for targeted protein degradation strategies. This application represents an exciting frontier in chemical biology and could significantly expand the therapeutic potential of this compound class.

In conclusion, N-(4,5-Dihydrothiazol-2-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (2828440-28-2) represents a versatile and promising scaffold in medicinal chemistry. Its unique combination of synthetic accessibility, biological activity, and potential for structural modification makes it an attractive subject for ongoing research. Future studies should focus on further elucidating its mechanism of action and exploring its applications in novel therapeutic modalities.